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This in-depth technical guide provides a comprehensive overview of the binding affinity of
GNE-064, a potent and selective inhibitor of the bromodomains of SMARCA2, SMARCA4, and
PBRM1. This document details quantitative binding data, provides detailed experimental
protocols for key assays, and visualizes the relevant signaling pathways and experimental
workflows.

Core Target Profile of GNE-064

GNE-064 is a chemical probe that selectively targets the bromodomains of several key proteins
involved in chromatin remodeling.[1][2][3][4] Bromodomains are protein modules that recognize
and bind to acetylated lysine residues on histones and other proteins, playing a crucial role in
the regulation of gene expression.[1][2][3][4] The primary targets of GNE-064 are components
of the SWI/SNF (SWItch/Sucrose Non-Fermentable) chromatin remodeling complex, a critical
regulator of gene expression involved in various cellular processes.[2][5][6]

The specific protein targets of GNE-064 include:
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« SMARCAZ2 (Brahma-related gene 1-associated factor 190B): A catalytic subunit of the
SWI/SNF complex with ATPase activity.[5][7]

« SMARCA4 (Brahma-related gene 1): Another mutually exclusive catalytic subunit of the
SWI/SNF complex, also with ATPase activity.[5][7]

e PBRM1 (Polybromo-1): A subunit of the PBAF (Polybromo-associated BRG1-associated
factor) variant of the SWI/SNF complex.[1][3]

Quantitative Binding Affinity Data

The binding affinity of GNE-064 for its target bromodomains has been quantitatively determined
through various biochemical and cellular assays. The following tables summarize the key
affinity values.

Table 1: GNE-064 Inhibitory and Dissociation Constants

Target Protein Assay Type Value (pM)
SMARCA4 IC50 0.035[5][8]
SMARCA?2 EC50 0.10[5][8]
SMARCA4 Kd 0.01[5][8]
SMARCA2 Kd 0.016[5][8]
PBRML1 (Bromodomain 5) Kd 0.018][5][8]
PBRM1 (Bromodomain 2) Kd 0.049[5][8]

Signaling Pathways

GNE-064's target proteins, SMARCA2 and SMARCAA4, are the core ATPases of the SWI/SNF
chromatin remodeling complex.[7] This complex utilizes the energy from ATP hydrolysis to
reposition nucleosomes, thereby altering the accessibility of DNA to transcription factors and
other regulatory proteins.[2][6] By binding to the bromodomains of these proteins, GNE-064
prevents the SWI/SNF complex from being recruited to acetylated histones at specific gene
loci, thus modulating gene expression.
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The SWI/SNF complex is involved in the regulation of several critical signaling pathways,
including:

RB Pathway: The SWI/SNF complex interacts with the retinoblastoma (RB) protein to
regulate cell cycle progression.[5]

o Whnt/B-catenin Pathway: BRG1 (SMARCAA4) has been shown to be involved in the regulation
of the Wnt signaling pathway.[1]

e Hedgehog Signaling: The SWI/SNF complex can directly interact with Glil1, an effector of
Hedgehog signaling.[1]

 DNA Damage Repair: SMARCA2 and SMARCA4 have been shown to relocate to sites of
DNA damage and participate in repair processes.[9]
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Grepare GNE-064 Serial Dilutioa
Set up Reaction in 384-well Plate:
Buffer + GNE-064 + GST-Bromodomain + Biotin-Histone
Encubate for 30 min at RT)

Gdd AlphaScreen Donor and Acceptor Beada

!

Incubate for 60 min in Dark at RT

!

Read Plate on AlphaScreen Reader
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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